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Compound of Interest

Compound Name: Oxocularine

CAS No.: 3395-23-1

Cat. No.: B15490038

Get Quote

For Immediate Release

[City, State] – November 28, 2025 – A comprehensive technical guide on the cularine alkaloid,

Oxocularine, has been compiled to serve as a vital resource for researchers, scientists, and

professionals in drug development. This document details the chemical structure, synthesis,

and biological significance of this natural compound, offering an in-depth look into its scientific

landscape.

Chemical Structure and Identification
Oxocularine is a member of the cularine alkaloid family, a class of isoquinoline alkaloids

characterized by a dibenzo[b,f]oxepine ring system. First isolated from Corydalis claviculata (L.)

DC (Fumariaceae), its definitive chemical structure was elucidated through spectroscopic

analysis and total synthesis.[1]

Systematic Name (IUPAC): (1S)-6,7,12,12a-tetrahydro-2,3-dimethoxy-1-methoxycarbonyl-

[2]benzoxepino[2,3,4-ij]isoquinolin-10-one

CAS Registry Number: 90038-93-6
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Chemical Formula: C₂₁H₂₁NO₆

Molecular Weight: 383.39 g/mol

Below is a two-dimensional representation of the chemical structure of Oxocularine:

Synthesis and Spectroscopic Data
The total synthesis of Oxocularine, along with other cularine alkaloids such as cularine,

dioxocularine, and 4-hydroxycularine, has been successfully achieved.[3] A key strategic step

in its synthesis involves the utilization of 10,11-dihydrodibenz[b,f]oxepin-10-ones as crucial

intermediates.[3]

Spectroscopic data are fundamental for the structural elucidation and verification of

Oxocularine. While specific, detailed experimental spectra for Oxocularine are not broadly

available in public databases, the characteristic spectroscopic features of the cularine alkaloid

scaffold are well-documented.

Table 1: Predicted Spectroscopic Data for Oxocularine
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Spectroscopic Technique Key Predicted Features

¹H NMR

Aromatic protons in the range of δ 6.5-7.5 ppm.

Methoxy group protons as singlets around δ 3.8-

4.0 ppm. Protons of the tetrahydroisoquinoline

and oxepine rings in the aliphatic region.

¹³C NMR

Carbonyl carbon of the lactam around δ 160-

170 ppm. Aromatic carbons between δ 110-150

ppm. Methoxy group carbons around δ 55-60

ppm. Aliphatic carbons of the core structure in

the upfield region.

Mass Spectrometry (MS)

Expected molecular ion peak [M]⁺ at m/z

383.39, with characteristic fragmentation

patterns corresponding to the loss of methoxy

and carbonyl groups.

Experimental Protocols
The isolation and synthesis of cularine alkaloids involve multi-step procedures requiring careful

execution and purification.

General Isolation Protocol for Cularine Alkaloids
A general workflow for the isolation of alkaloids from plant material is depicted below. This

process typically involves extraction, acid-base partitioning, and chromatographic separation.

Dried Plant Material Maceration with Solvent
(e.g., Methanol)

Step 1 FiltrationStep 2 Solvent Evaporation
(Crude Extract)

Step 3 Acid-Base PartitioningStep 4 Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Step 5 Pure Alkaloid
(e.g., Oxocularine)

Step 6

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of cularine alkaloids.

Key Synthetic Reaction: Pictet-Spengler Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15490038/docs?utm_src=pdf-body-img#unveiling-the-molecular-architecture-of-oxocularine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A foundational reaction in the synthesis of many isoquinoline alkaloids is the Pictet-Spengler

reaction. This involves the condensation of a β-arylethylamine with an aldehyde or ketone

followed by ring closure.

β-Arylethylamine + Aldehyde/Ketone Schiff Base/
Iminium Ion Intermediate

Condensation Intramolecular
Electrophilic Aromatic

Substitution

Ring Closure Tetrahydroisoquinoline CoreDeprotonation

Click to download full resolution via product page

Caption: The core mechanism of the Pictet-Spengler reaction.

Biological Activity and Signaling Pathways
Cularine alkaloids as a class have been reported to exhibit a range of biological activities.

While specific studies on the bioactivity of Oxocularine are limited, related compounds have

shown potential in several areas. The oxazoline and quinoxaline moieties, which share

structural similarities with fragments of the cularine skeleton, are present in many biologically

active compounds with activities including antibacterial, antifungal, antitumor, and anti-

inflammatory properties.[4]

The precise signaling pathways modulated by Oxocularine have not yet been elucidated.

However, based on the activities of related isoquinoline alkaloids, potential interactions with

pathways involved in cell cycle regulation and apoptosis could be areas for future investigation.

For instance, some alkaloids are known to influence key signaling cascades such as the

MAPK/NF-κB and PI3K/Akt pathways, which are critical in cellular processes like inflammation

and survival. Further research is necessary to determine if Oxocularine exerts its effects

through these or other signaling networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15490038/docs#unveiling-the-molecular-architecture-
of-oxocularine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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